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Compound of Interest

Compound Name: Indigosol brown IBR

Cat. No.: B1668954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Indigosol Brown IBR, identified by CAS number 23725-15-7, is a solubilized vat dye

belonging to the anthraquinone class of colorants. Also known as Solubilised Vat Brown 1 and

C.I. 70801, this compound is the sodium salt of the sulfuric acid ester of the leuco form of Vat

Brown 1. Its primary application lies in the dyeing of cellulosic fibers such as cotton and

viscose, where it is valued for its good fastness properties. While its principal use is in the

textile industry, the inherent chemical structure—an anthraquinone derivative—and the

emerging field of dye biocompatibility and bioactivity warrant a closer examination by

researchers in the life sciences and drug development. This guide provides a comprehensive

overview of the known technical data for Indigosol Brown IBR, including its physicochemical

properties, synthesis, and application protocols. It also explores the toxicological profile and

potential biological activities of related indigo and anthraquinone dyes, offering a perspective

for its evaluation in biomedical research.

Chemical and Physical Properties
Quantitative data for Indigosol Brown IBR is scarce in publicly available literature. The

information presented below has been compiled from various sources, including data for its

parent compound, Vat Brown 1 (CAS: 2475-33-4), which provides an approximation of its core

chemical characteristics. A notable discrepancy exists in the reported molecular formula and

weight for the solubilized form, which is highlighted in the table.
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Table 1: Physicochemical Properties of Indigosol Brown IBR and Vat Brown 1

Property
Indigosol Brown
IBR (CAS: 23725-
15-7)

Vat Brown 1 (CAS:
2475-33-4)

Source(s)

Synonyms

Solubilised Vat Brown

1, C.I. 70801,

Anthrasol Brown IBR

C.I. 70800, Vat Brown

BR
[1]

Molecular Formula
C₄₂H₁₆N₂Na₆O₂₄S₆ or

C₄₂H₁₈N₂O₆
C₄₂H₁₈N₂O₆ [1][2]

Molecular Weight
1262.90 g/mol or

646.60 g/mol
646.60 g/mol [1][2]

Appearance Dark olive powder Dark brown powder [1][3]

Solubility
Soluble in water, 10

mM in DMSO

Insoluble in water and

cold xylene; slightly

soluble in hot tetralin

and hot xylene.

[1][3][4]

Boiling Point Not available
~675.58 °C

(estimated)
[4]

Melting Point Not available Not available -

pKa Not available ~11.33 (estimated) [4]

Note on Molecular Formula Discrepancy: The molecular formula C₄₂H₁₆N₂Na₆O₂₄S₆ and

weight of 1262.90 g/mol correspond to the hexasodium salt of the hexasulfated leuco form of

Vat Brown 1, which is consistent with the nature of Indigosol dyes. The formula C₄₂H₁₈N₂O₆

and weight of 646.60 g/mol are for the parent, non-solubilized Vat Brown 1.

Table 2: Spectroscopic Data for Vat Brown 1
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Spectroscopy Data Source(s)

UV-Vis

The absorption spectrum of an

aqueous solution of C.I. Vat

Brown 1 shows a broad

absorption band in the visible

region, which diminishes upon

electrochemical degradation.

[5]

Mass Spectrometry

The mass spectrum of C.I. Vat

Brown 1 has been reported

prior to and after

electrochemical degradation,

showing the fragmentation of

the parent molecule.

[6]

Infrared (IR)

Data not available for Indigosol

Brown IBR or Vat Brown 1.

Representative spectra for

indigo show characteristic

peaks for N-H stretching, C=O

stretching, and aromatic C-H

bending.

[7]

NMR Data not available. -

Synthesis and Manufacturing
Synthesis of Vat Brown 1 (Parent Compound)
The synthesis of Vat Brown 1 is a multi-step process. A general outline involves the

condensation of 1,4-diaminoanthraquinone with 1-bromoanthracene-9,10-dione (in a 1:2 molar

ratio). The resulting product is then heated in pyridine with aluminum chloride to induce

cyclization and form the final vat dye.

Manufacturing of Indigosol Brown IBR
Indigosol Brown IBR is produced from its parent vat dye, Vat Brown 1. The general procedure

for creating Indigosol dyes involves the reduction of the insoluble vat dye to its soluble leuco
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form, followed by stabilization through esterification with sulfuric acid.

A representative manufacturing process is described as follows:

The leuco form of C.I. Vat Brown 1 is treated with chlorosulfonic acid or sulfur trioxide in the

presence of pyridine.[1]

A metal, such as copper, iron, or zinc, acts as a catalyst in this reaction.[1]

The resulting sulfuric acid ester is then neutralized with an alkali (e.g., sodium hydroxide) to

form the stable, water-soluble sodium salt, Indigosol Brown IBR.[1]

The final product is isolated by salting out, filtering to remove insoluble impurities, and

removal of pyridine.[1]

Vat Brown 1
(Insoluble)

Leuco Vat Brown 1
(Reduced, Soluble)

Reduction Sulfuric Acid Ester
of Leuco Form

Esterification
(H₂SO₄ derivative) Indigosol Brown IBR

(Soluble Sodium Salt)

Neutralization
(NaOH)

Click to download full resolution via product page

Caption: General synthesis workflow for Indigosol dyes.

Experimental Protocols
General Protocol for Dyeing Cotton with Indigosol
Brown IBR
This protocol is a generalized procedure for the application of Indigosol dyes to cellulosic

fabrics.

Materials:

Indigosol Brown IBR

Cotton fabric

Sodium nitrite (NaNO₂)
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Sulfuric acid (H₂SO₄)

Sodium carbonate (optional, for neutralization)

Non-ionic soap

Beakers, stirring rods, heating plate, and water bath

Procedure:

Dye Bath Preparation: Dissolve the required amount of Indigosol Brown IBR powder in

deionized water. The concentration will depend on the desired shade. Gently warm the

solution to ensure complete dissolution.

Fabric Immersion: Immerse the cotton fabric in the dye bath. Ensure the fabric is fully wetted

and agitated gently for even dye uptake. The dyeing is typically carried out at a temperature

of 25-70°C for 30-60 minutes.

Development (Oxidation): After dyeing, the fabric is treated in a developing bath to convert

the soluble leuco ester back to the insoluble parent vat dye within the fibers.

Prepare a developing bath containing sodium nitrite and sulfuric acid in water. The

concentrations will vary depending on the specific Indigosol dye and desired outcome.

Pass the dyed fabric through this acidic oxidizing bath. The color will develop rapidly.

Rinsing and Neutralization: Rinse the developed fabric thoroughly with cold water to remove

excess chemicals. A subsequent neutralization step with a dilute sodium carbonate solution

may be employed.

Soaping: To improve fastness and achieve the final shade, the fabric is washed in a hot

solution of a non-ionic soap.

Final Rinsing and Drying: Rinse the fabric again with hot and then cold water, and finally dry.
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Chemical Properties of Indigosol Brown IBR

Potential Biological Activities

Anthraquinone Core

Anticancer Activity

Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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